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Compound of Interest

Compound Name: SS1020

Cat. No.: B1193624 Get Quote

An In-depth Technical Guide to the Solubility and Stability of SS1020 (Sucrose)

This technical guide provides comprehensive data and experimental insights into the solubility

and stability of SS1020, a product identifier for high-purity sucrose. The information is intended

for researchers, scientists, and professionals in drug development and formulation who utilize

sucrose as an excipient or key component in their work.

Chemical Identity
SS1020 is chemically identified as sucrose, a disaccharide composed of glucose and fructose

units linked by a glycosidic bond.

IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-Dihydroxy-2,5-

bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

Chemical Formula: C₁₂H₂₂O₁₁

Molar Mass: 342.30 g/mol

Appearance: Hard, white crystalline solid.[1][2]

Solubility Data
Sucrose exhibits high solubility in water, a characteristic attributed to its polar nature and the

presence of numerous hydroxyl groups that readily form hydrogen bonds with water molecules.

[3][4] Its solubility is significantly influenced by temperature and the solvent system.
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Solubility in Aqueous Systems
The solubility of sucrose in water increases dramatically with a rise in temperature.[3][4][5]

Table 1: Solubility of SS1020 (Sucrose) in Water at Various Temperatures

Temperature (°C)
Solubility ( g/100 mL
water)

Solubility ( g/100 g water)

20 ~204 ~200-203.9

25 210 Not specified

40 Not specified ~238.1

80 Not specified 280

100 >487 Not specified

Data compiled from sources[1][3][4][5][6].

Solubility in Organic and Mixed Solvents
Sucrose is sparingly soluble in most organic solvents. Its solubility is significantly lower in

alcohols compared to water.[7]

Table 2: Solubility of SS1020 (Sucrose) in Various Solvents

Solvent Temperature (°C) Solubility

Ethanol Room Temperature 1 g in 170 mL

Ethanol Not specified 0.6 g/100 mL

Methanol Not specified 1 g/100 mL

tert-Pentanol 60 0.42 g/L

Diacetone alcohol 60 0.4 g/L

Data compiled from sources[1][7][8].
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The presence of co-solvents can significantly alter sucrose solubility. For instance, adding a

small amount of water to tert-pentanol can substantially increase sucrose solubility.[9]

Conversely, the presence of other solutes like octanoic acid in tert-pentanol can decrease its

solubility.[9]

Stability Profile
The stability of SS1020 is primarily dictated by the integrity of its glycosidic bond, which is

susceptible to cleavage through hydrolysis. This degradation is influenced by several factors,

including pH, temperature, and the presence of enzymes or impurities.

Hydrolysis: The Primary Degradation Pathway
The main degradation pathway for sucrose is hydrolysis, which breaks the glycosidic bond to

yield its constituent monosaccharides: glucose and fructose.[10][11] This process is also known

as inversion.

SS1020 (Sucrose)
C₁₂H₂₂O₁₁

Glucose (C₆H₁₂O₆) + Fructose (C₆H₁₂O₆)

Hydrolysis
(H₂O, Acid/Enzyme)

Click to download full resolution via product page

Caption: Hydrolysis of SS1020 (Sucrose) into Glucose and Fructose.

Factors Affecting Stability
pH: Sucrose is most stable in slightly alkaline to neutral conditions, with maximum stability

reported around pH 8.2.[12] It is significantly more labile in acidic conditions, where the rate

of hydrolysis is much faster than in alkaline solutions.[11] Acid-catalyzed hydrolysis involves

the protonation of the glycosidic oxygen, leading to bond cleavage.[11]

Temperature: Higher temperatures accelerate the rate of hydrolysis.[13] In subcritical water-

ethanol mixtures (160–190°C), sucrose hydrolysis is rapid.[13]

Impurities: The presence of nanoparticle impurities (NPIs) in pharmaceutical-grade sucrose

has been shown to negatively impact the stability of protein formulations, potentially inducing

aggregation and fragmentation.[14]
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Water Activity: For solid-state stability, water activity is a critical parameter. Crystalline

sucrose is surrounded by a thin film of syrup, and changes in water activity can lead to

dissolution and recrystallization, affecting the physical stability and caking of the powder.[15]

Degradation Kinetics
The acid-catalyzed hydrolysis of sucrose typically follows first-order kinetics.[10][16] The

reaction rate constant follows the Arrhenius equation, with a reported activation energy of 109.2

kJ/mol.[16][17][18]

Experimental Protocols
The following section outlines the general methodologies employed in the cited literature for

determining the solubility and stability of sucrose.

Solubility Determination
A common experimental workflow for determining sucrose solubility involves equilibrating an

excess of the solid in the solvent of interest under controlled temperature and agitation,

followed by quantification of the dissolved solute.
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Sample Preparation

Equilibration

Analysis

Add excess SS1020 to solvent

Seal container

Agitate at constant temperature
(e.g., shaker bath)

Allow equilibrium to be reached
(e.g., 24 hours)

Filter to remove undissolved solid

Quantify sucrose in the supernatant
(e.g., HPLC, enzymatic assay)

Click to download full resolution via product page

Caption: General workflow for experimental solubility determination.

For multicomponent systems, analytical techniques such as High-Performance Liquid

Chromatography (HPLC) or enzymatic methods are often employed to specifically quantify

sucrose in the presence of other components.[9]

Stability and Degradation Analysis
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The study of sucrose hydrolysis kinetics often involves monitoring the change in concentration

of sucrose or its degradation products over time under specific conditions (e.g., constant pH

and temperature).

Methodology: A solution of SS1020 is prepared and maintained at a specific temperature and

pH. Aliquots are withdrawn at various time points.

Analytical Techniques:

Polarimetry: This classical method tracks the reaction progress by measuring the change

in the angle of optical rotation of plane-polarized light. Sucrose is dextrorotatory, while the

resulting mixture of glucose and fructose (invert sugar) is levorotatory.[10]

Chromatography: Techniques like Ion Chromatography with Integrated Pulsed

Amperometric Detection (IC-IPAD) are used to separate and quantify sucrose, glucose,

and fructose, providing a direct measure of degradation.[19]

Calorimetry: Real-time studies of the enthalpy release and heat capacity changes during

hydrolysis can provide thermodynamic and kinetic data.[16][17]

Storage and Handling
For optimal stability, SS1020 should be stored in a cool, dry place.[2] It is chemically stable and

has an indefinite shelf life if stored properly.[2] Contact with strong oxidizers should be avoided.

[2] As a non-hazardous solid, standard laboratory handling practices are sufficient.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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